methyl 2,4,6-trichloro-5-nitronicotinate

• IUPAC Name: methyl 2,4,6-trichloro-5-nitropyridine-3-carboxylate
• InChI: InChI=1S/C7H3Cl3N2O4/c1-16-7(13)2-3(8)4(12(14)15)6(10)11-5(2)9/h1H3
• InChI Key: ASUSJXUAPJOJTH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=C(N=C1Cl)Cl)[N+](=O)[O-])Cl
• Molecular Formula: C7H3Cl3N2O4
• Molecular Weight: 285.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent. The reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift.

Molecular Structure Analysis

The InChI code for “Methyl 4,6-dichloro-5-nitronicotinate” is 1S/C7H4Cl2N2O4/c1-15-7(12)3-2-10-6(9)5(4(3)8)11(13)14/h2H,1H3. This suggests that the compound has a complex structure with multiple functional groups.

Physical And Chemical Properties Analysis

“Methyl 4,6-dichloro-5-nitronicotinate” has a boiling point of 341.2±37.0 C at 760 mmHg and a melting point of 65-66 C. It should be stored at 4C, sealed, and away from moisture.

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, H335. This indicates that it can cause skin burns, eye damage, and may cause respiratory irritation.

Future Directions

There is potential for the use of similar compounds in photothermal therapy. Donor engineering plays an important role in tuning the intramolecular charge transfer (ICT) interactions of donor–acceptor (D–A) molecules and the related performance in further applications.